Cas no 646996-28-3 ((2Z)-6-methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

(2Z)-6-methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one structure
646996-28-3 structure
Product Name:(2Z)-6-methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
CAS No:646996-28-3
MF:C14H10O3S
MW:258.292402744293
CID:419073
PubChem ID:942523
Update Time:2025-04-19

(2Z)-6-methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Benzofuranone, 6-methoxy-2-(2-thienylmethylene)-
    • 6-methoxy-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
    • (2Z)-6-methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
    • DTXSID40359125
    • 6-methoxy-2-[(thiophen-2-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
    • 646996-28-3
    • Inchi: 1S/C14H10O3S/c1-16-9-4-5-11-12(7-9)17-13(14(11)15)8-10-3-2-6-18-10/h2-8H,1H3
    • InChI Key: IFFNMGIBBSXWAX-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C=C1C(C2C=CC(=CC=2O1)OC)=O

Computed Properties

  • Exact Mass: 258.0351
  • Monoisotopic Mass: 258.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 35.53

(2Z)-6-methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Pricemore >>

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